Cas no 172170-94-4 (6,6'-Dimethyl-[1,1'-binaphthalene]-2,2'-diol)

6,6'-Dimethyl-[1,1'-binaphthalene]-2,2'-diol is a chiral binaphthyl derivative widely utilized in asymmetric synthesis and catalysis. Its rigid, sterically hindered structure enhances enantioselectivity in transition-metal-catalyzed reactions, making it valuable for constructing chiral ligands and auxiliaries. The methyl substituents at the 6- and 6'-positions further improve steric control, while the hydroxyl groups enable versatile functionalization. This compound exhibits high thermal and chemical stability, ensuring reliable performance under demanding reaction conditions. Its applications span pharmaceuticals, agrochemicals, and materials science, where precise stereocontrol is critical. The product is typically supplied with high purity, ensuring reproducibility in research and industrial processes.

6,6'-Dimethyl-[1,1'-binaphthalene]-2,2'-diol structure

172170-94-4 structure

Product Name:6,6'-Dimethyl-[1,1'-binaphthalene]-2,2'-diol

CAS No:172170-94-4

MF:C₂₂H₁₈O₂

MW:314.377126216888

CID:879477

Update Time:2025-06-07

6,6'-Dimethyl-[1,1'-binaphthalene]-2,2'-diol Chemical and Physical Properties

Names and Identifiers

- 6,6'-Dimethyl-[1,1'-binaphthalene]-2,2'-diol
- 6,6?ˉ-DIMETHYL-1,1?ˉ-BI-2-NAPHTHOL
- 6,6''-dimethyl-1,1''-binaphthalene-2,2''-diol
- 1,1'-bi-(6-methyl-2-naphthol)
- 1,6-Dihydro-6,6-dimethyl-1-(4-nitrophenyl)-1,3,5-triazine-2,4-diamine hydrochloride
- 2,2'-Dihydroxy-6,6'-dimethyl-[1,1']binaphthyl
- 6,6'-bis(methyl)-1,1'-bi-2-naphthol
- 6,6'-dimethyl BINOL
- 6,6'-Dimethyl-[1,1']binaphthyl-2,2'-diol
- 6,6-dimethyl-1-(4-nitro-phenyl)-1,6-dihydro-[1,3,5]tr
- 6,6-Dimethyl-1-(4-nitro-phenyl)-1,6-dihydro-[1,3,5]triazin-2,4-diyldiamin, Hydrochlorid
- AC1MIAUY
- LS-155259
- TCMDC-124128
- 6,6'-Dimethyl-1,1'-bi-2-naphthol
- (R)-6,6'-DIMETHYL-1,1'-BI-2-NAPHTHOL
- (S)-6,6'-DIMETHYL-1,1'-BI-2-NAPHTHOL
- Inchi： 1S/C22H18O2/c1-13-3-7-17-15(11-13)5-9-19(23)21(17)22-18-8-4-14(2)12-16(18)6-10-20(22)24/h3-12,23-24H,1-2H3
- InChI Key： FLJCLCNZRZVNPP-UHFFFAOYSA-N
- SMILES： C1(=C(O)C=CC2C=C(C)C=CC1=2)C1=C(O)C=CC2C=C(C)C=CC1=2